Cas no 61880-97-5 (Octanoic acid, 2-ethylidene-)

• Product Name: Octanoic acid, 2-ethylidene-
• CAS No: 61880-97-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 463940
• PubChem ID: 53446040
• Update Time: 2025-04-19

Octanoic acid, 2-ethylidene- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-ethylidene-
• 2-ethylideneoctanoic acid
• 61880-97-5
• SCHEMBL3164114
• DTXSID40703306

• Inchi： 1S/C10H18O2/c1-3-5-6-7-8-9(4-2)10(11)12/h4H,3,5-8H2,1-2H3,(H,11,12)
• InChI Key： FBOKNOQEFIMYLY-UHFFFAOYSA-N
• SMILES： OC(C(=CC)CCCCCC)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3